Cas no 88208-69-9 (Benzoic acid, 2-bromo-3,6-dimethoxy-5-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-bromo-3,6-dimethoxy-5-methyl-, methyl ester
• CAS No: 88208-69-9
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 641237
• PubChem ID: 71410039
• Update Time: 2025-04-19

Benzoic acid, 2-bromo-3,6-dimethoxy-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3,6-dimethoxy-5-methyl-, methyl ester
• methyl 2-bromo-3,6-dimethoxy-5-methylbenzoate
• 88208-69-9
• DTXSID70829740

• Inchi： 1S/C11H13BrO4/c1-6-5-7(14-2)9(12)8(10(6)15-3)11(13)16-4/h5H,1-4H3
• InChI Key： SYOKASWZTJVIKY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų